3-hydroxy-24-ethylcholesta-5,8,22-trien-7-one
3-hydroxy-24-ethylcholesta-5,8,22-trien-7-one
Brand Name:
Vulcanchem
CAS No.:
121714-76-9
VCID:
VC0220469
InChI:
InChI=1S/C29H44O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-27-25(13-15-29(23,24)6)28(5)14-12-22(30)16-21(28)17-26(27)31/h8-9,17-20,22-24,30H,7,10-16H2,1-6H3/b9-8+/t19-,20?,22+,23-,24+,28+,29-/m1/s1
SMILES:
CCC(C=CC(C)C1CCC2C1(CCC3=C2C(=O)C=C4C3(CCC(C4)O)C)C)C(C)C
Molecular Formula:
C20H30Sr
Molecular Weight:
424.7 g/mol
3-hydroxy-24-ethylcholesta-5,8,22-trien-7-one
CAS No.: 121714-76-9
Main Products
VCID: VC0220469
Molecular Formula: C20H30Sr
Molecular Weight: 424.7 g/mol
| CAS No. | 121714-76-9 |
|---|---|
| Product Name | 3-hydroxy-24-ethylcholesta-5,8,22-trien-7-one |
| Molecular Formula | C20H30Sr |
| Molecular Weight | 424.7 g/mol |
| IUPAC Name | (3S,10S,13R,14R,17R)-17-[(E,2R)-5-ethyl-6-methylhept-3-en-2-yl]-3-hydroxy-10,13-dimethyl-1,2,3,4,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-7-one |
| Standard InChI | InChI=1S/C29H44O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-27-25(13-15-29(23,24)6)28(5)14-12-22(30)16-21(28)17-26(27)31/h8-9,17-20,22-24,30H,7,10-16H2,1-6H3/b9-8+/t19-,20?,22+,23-,24+,28+,29-/m1/s1 |
| Standard InChIKey | FETRPHZWIWWTGP-VNEUGNJMSA-N |
| Isomeric SMILES | CCC(/C=C/[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CCC3=C2C(=O)C=C4[C@@]3(CC[C@@H](C4)O)C)C)C(C)C |
| SMILES | CCC(C=CC(C)C1CCC2C1(CCC3=C2C(=O)C=C4C3(CCC(C4)O)C)C)C(C)C |
| Canonical SMILES | CCC(C=CC(C)C1CCC2C1(CCC3=C2C(=O)C=C4C3(CCC(C4)O)C)C)C(C)C |
| Synonyms | 3-HECTO 3-hydroxy-24-ethylcholesta-5,8,22-trien-7-one |
| PubChem Compound | 20839239 |
| Last Modified | Nov 11 2021 |
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